Cas no 1599568-47-4 (N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine)

• Product Name: N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine
• CAS No: 1599568-47-4
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• MDL: MFCD29489185
• CID: 4783290
• Update Time: 2025-07-24

N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromopyridin-2-yl)methyl]-N-methylcyclobutanamine
• N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine

• MDL： MFCD29489185
• Inchi： 1S/C11H15BrN2/c1-14(11-3-2-4-11)8-10-6-5-9(12)7-13-10/h5-7,11H,2-4,8H2,1H3
• InChI Key： ZQANVZIPCNWSHO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CN(C)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.3
• Topological Polar Surface Area: 16.1

Additional information on N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine

Comprehensive Overview of N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine (CAS No. 1599568-47-4)

N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine (CAS No. 1599568-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane and bromopyridine moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or stability.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled interest in N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine. Its 5-bromopyridine group is a key feature, often associated with improved binding affinity in target proteins, making it a valuable scaffold for kinase inhibitors or neurotransmitter modulators. Recent studies highlight its relevance in addressing challenges like drug resistance or optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion).

From a synthetic chemistry perspective, CAS No. 1599568-47-4 exemplifies the convergence of structure-activity relationship (SAR) optimization and green chemistry principles. Innovations in C-H activation and cross-coupling reactions have streamlined its production, aligning with industry trends toward sustainable synthesis. This aligns with frequent search queries such as "efficient synthesis of bromopyridine derivatives" or "cyclobutane-based drug candidates."

Analytical characterization of N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural validation, critical for regulatory compliance in preclinical development. Discussions on platforms like ResearchGate often emphasize "analytical challenges in brominated heterocycles", reflecting broader scientific curiosity.

In material science, this compound’s rigid cyclobutane ring offers intriguing possibilities for designing high-performance polymers or ligands in catalysis. Its thermal stability and electronic properties are frequently explored in patents related to organic electronics or photoactive materials, resonating with search trends like "bromopyridine applications in OLEDs."

Safety and handling protocols for CAS No. 1599568-47-4 adhere to standard laboratory practices, with emphasis on PPE and proper ventilation. While not classified as hazardous under major regulatory frameworks, its bromine substituent warrants careful waste management, a topic often queried as "safe disposal of brominated compounds."

The commercial availability of N-[(5-Bromopyridin-2-yl)methyl]-N-methylcyclobutanamine through specialty chemical suppliers underscores its industrial relevance. Procurement-related searches, such as "bulk suppliers of CAS 1599568-47-4", highlight its demand in both academia and R&D sectors. Custom synthesis services further cater to tailored modifications, addressing niche research needs.

Future directions for this compound may involve exploring its bioconjugation potential or role in PROTACs (Proteolysis-Targeting Chimeras), areas gaining traction in PubMed citations. As AI-driven drug discovery accelerates, computational studies on 1599568-47-4 could unlock new therapeutic avenues, aligning with trending keywords like "machine learning in small molecule design."